(2-Bromoethoxy)benzene
Cat. No. B015470
Key on ui cas rn:
589-10-6
M. Wt: 201.06 g/mol
InChI Key: JJFOBACUIRKUPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[ClH:21].[O:7]([c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1)[CH2:14][CH2:15][OH:16].[P:17]([Br:18])([Br:19])[Br:20].[cH:1]1[cH:2][cH:3][n:4][cH:5][cH:6]1>>[O:7]([c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1)[CH2:14][CH2:15][Br:18]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCCOc1ccccc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
BrP(Br)Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccncc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCCOc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
